![molecular formula C12H12N2O B4959791 2-(4-methoxyphenyl)-2-methylsuccinonitrile](/img/structure/B4959791.png)
2-(4-methoxyphenyl)-2-methylsuccinonitrile
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Overview
Description
2-(4-methoxyphenyl)-2-methylsuccinonitrile, also known as MMST, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MMST belongs to the class of nitriles and is widely used as a building block in organic synthesis. In
Mechanism of Action
The mechanism of action of 2-(4-methoxyphenyl)-2-methylsuccinonitrile is not fully understood. However, it is believed that this compound exerts its biological effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. This compound has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX).
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects, including antioxidant, anti-inflammatory, antibacterial, and antifungal activities. Moreover, this compound has been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-(4-methoxyphenyl)-2-methylsuccinonitrile possesses several advantages for lab experiments, including its high purity and yield, easy synthesis method, and wide range of potential applications. However, this compound also has some limitations, including its potential toxicity at high concentrations and limited solubility in water.
Future Directions
There are several future directions for the research and development of 2-(4-methoxyphenyl)-2-methylsuccinonitrile. One potential direction is to explore its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential as an antibacterial and antifungal agent for the development of new antibiotics. Moreover, further studies are needed to fully understand the mechanism of action of this compound and to explore its potential side effects and toxicity.
Synthesis Methods
2-(4-methoxyphenyl)-2-methylsuccinonitrile can be synthesized via several methods, including the reaction of 4-methoxybenzyl cyanide with methyl acrylate, followed by hydrogenation and cyclization. Another method involves the reaction of 4-methoxybenzyl cyanide with ethyl acrylate, followed by hydrogenation and cyclization. Both methods yield this compound with high purity and yield.
Scientific Research Applications
2-(4-methoxyphenyl)-2-methylsuccinonitrile has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit excellent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Moreover, this compound has been shown to possess potent antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
2-(4-methoxyphenyl)-2-methylbutanedinitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-12(9-14,7-8-13)10-3-5-11(15-2)6-4-10/h3-6H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOUOUPQNVZWNGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC#N)(C#N)C1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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